molecular formula C₂₃H₄₅N₅O₁₄·xH₂SO₄ for undeuterated B1155025 Paromomycin Sulfate Deuterated

Paromomycin Sulfate Deuterated

Cat. No.: B1155025
M. Wt: 615.63
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Paromomycin Sulfate (PS) is an aminoglycoside antibiotic primarily used to treat protozoal infections such as Balantidium coli (B. coli) in nonhuman primates and Entamoeba histolytica in humans. Its mechanism involves binding to the 30S ribosomal subunit, disrupting protein synthesis and leading to protozoal cell death . In cynomolgus monkeys, a regimen of 25 mg/day for 5 + 5 days (with a 2-day withdrawal interval) effectively eradicated B. coli cysts and trophozoites without hematological side effects .

Paromomycin Sulfate Deuterated refers to a deuterium-enriched analog where hydrogen atoms are replaced with deuterium, a stable isotope. Deuteration is known to alter pharmacokinetic (PK) properties, such as metabolic stability and half-life, via the kinetic isotope effect . Theoretical advantages for deuterated PS could include prolonged intestinal retention (enhancing efficacy against B. coli) and reduced dosing frequency.

Properties

Molecular Formula

C₂₃H₄₅N₅O₁₄·xH₂SO₄ for undeuterated

Molecular Weight

615.63

Synonyms

O-2,6-Diamino-2,6-dideoxy-β-L-idopyranosyl-(1→3)-O-β-D-ribofuranosyl-(1→5)-O-[2-amino-2-deoxy-α-D-glucopyranosyl-(1→4)]-2-deoxy-D-Streptamine Sulfate Deuterated;  O-2-Amino-2-deoxy-α-D-glucopyranosyl-(1→4)-O-[O-2,6-diamino-2,6-dideoxy-β-L-idopyranosyl

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Efficacy of PS in Cynomolgus Monkey Trials
Trial Dose/Duration B. coli Clearance Rate Hematological Impact Reference
1 25–125 mg/day for 7 days Recurrence on day 14 None
2 25 mg/day for 5+5 days 100% by day 14 None
4 25 mg in pumpkin cakes 100% by day 28 Mild diarrhea
Table 2: Regional Variability in Human PS Efficacy
Region Indication Dose/Duration Cure Rate Reference
India Visceral Leishmaniasis 15 mg/kg for 21 days 94.6%
Eastern Africa Visceral Leishmaniasis 15 mg/kg for 21 days <80%

Q & A

Q. How should researchers document deuteration protocols to meet journal reproducibility standards?

  • Answer : Journals like Pharmaceutical Research mandate detailed methods sections, including deuterium source (e.g., D2_2O), reaction conditions (time, temperature), and analytical validation data (NMR/LC-MS spectra). Compliance with FINER criteria (Feasible, Novel, Ethical, Relevant) ensures methodological rigor .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.